Cas no 2228444-33-3 (3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine
• CAS No: 2228444-33-3
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 6405461
• PubChem ID: 165633884
• Update Time: 2025-10-25

3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine
• EN300-1949464
• 2228444-33-3

• Inchi： 1S/C8H11F2N3/c1-5-3-13-7(4-12-5)6(2-11)8(9)10/h3-4,6,8H,2,11H2,1H3
• InChI Key： XYORUAZPPJJYFH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(C)=CN=1)CN)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine (CAS No. 2228444-33-3)

The compound 3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine (CAS No. 2228444-33-3) is a fluorinated organic molecule with a pyrazine backbone, attracting significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and methylpyrazine moieties, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate physicochemical properties like lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and target selectivity. The 3,3-difluoro group in this compound is a key contributor to these properties, aligning with trends in precision medicine and sustainable chemistry. A growing number of studies highlight its utility in designing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and CNS disorders. This aligns with frequent search queries such as "fluorine in drug design" and "pyrazine derivatives applications".

Synthetic routes to 3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently searched in organic synthesis forums. The compound’s amine functionality allows for further derivatization, making it a versatile intermediate. Analytical techniques like HPLC and NMR are critical for quality control, reflecting industry standards for high-purity intermediates—a common concern among purchasers.

From an industrial perspective, scalability and cost-efficiency of CAS 2228444-33-3 production are hot topics. Green chemistry principles, such as solvent reduction and catalytic recycling, are increasingly applied to its synthesis, resonating with searches for "sustainable chemical manufacturing". Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe handling and commercialization.

In material science, the compound’s heterocyclic structure contributes to developments in organic electronics and catalysis. Its thermal stability and electronic properties are explored in OLEDs and conductive polymers, areas gaining traction in academic and patent literature. This connects to trending searches like "pyrazine-based materials" and "fluorinated polymers".

To summarize, 3,3-difluoro-2-(5-methylpyrazin-2-yl)propan-1-amine exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications—from pharmaceutical intermediates to functional materials—position it as a compound of enduring scientific and commercial interest. Ongoing research will likely uncover new roles for this molecule, particularly in targeted therapies and green technologies.